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Compound of Interest

Compound Name: 7(2),11(2)-Pentacosadiene

Cat. No.: B176464

Essential Safety and Handling Guide for
7(Z),11(Z)-Pentacosadiene

This guide provides crucial safety and logistical information for the handling and disposal of
7(2),11(Z)-Pentacosadiene, tailored for researchers, scientists, and professionals in drug
development. The following procedures are based on general laboratory safety protocols for
long-chain hydrocarbons and information from chemical suppliers, as a comprehensive Safety
Data Sheet (SDS) for this specific compound is not readily available.

Disclaimer: This information is for guidance purposes only and should be supplemented by a
thorough risk assessment conducted by qualified personnel. Always consult with your
institution's Environmental Health and Safety (EHS) department for specific protocols. This
product is for research use only and is not intended for human or veterinary use.[1][2][3]

Chemical and Physical Properties

A summary of the known physical and chemical properties of 7(Z),11(Z)-Pentacosadiene is
provided below. This information is essential for understanding its behavior and potential
hazards.
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Property Value Source
Molecular Formula CasHas [21[3][4]
Molecular Weight 348.7 g/mol [2][4]
Purity >98% [2][3]
Formulation A solution in hexane [2]
Storage Temperature -20°C [2]
Stability =1 year (at -20°C) [2]

Personal Protective Equipment (PPE)

Given that 7(Z),11(Z)-Pentacosadiene is a long-chain hydrocarbon and is often supplied in a
hexane solution, the following PPE is recommended to minimize exposure and ensure
personal safety.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.caymanchem.com/product/9000531/7-z-11-z-pentacosadiene
https://www.scbt.com/p/7-z-11-z-pentacosadiene-127599-39-7
https://pubchem.ncbi.nlm.nih.gov/compound/7_Z_11_Z_-Pentacosadiene
https://www.caymanchem.com/product/9000531/7-z-11-z-pentacosadiene
https://pubchem.ncbi.nlm.nih.gov/compound/7_Z_11_Z_-Pentacosadiene
https://www.caymanchem.com/product/9000531/7-z-11-z-pentacosadiene
https://www.scbt.com/p/7-z-11-z-pentacosadiene-127599-39-7
https://www.caymanchem.com/product/9000531/7-z-11-z-pentacosadiene
https://www.caymanchem.com/product/9000531/7-z-11-z-pentacosadiene
https://www.caymanchem.com/product/9000531/7-z-11-z-pentacosadiene
https://www.benchchem.com/product/b176464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be
necessary when handling
larger quantities or if there is a

significant splash risk.

Protects against splashes of

the chemical and the hexane
solvent, which can cause eye
irritation.[5][6][7]

Hand Protection

Nitrile or neoprene gloves.
Gloves should be inspected
before use and changed
frequently, especially if

contamination is suspected.[5]

Provides a barrier against skin
contact with the hydrocarbon
and the solvent. Hexane can
cause skin irritation and

dermatitis.

Body Protection

A flame-resistant lab coat or

coveralls.

Protects against accidental
spills and splashes. Given that
hexane is flammable, flame-
resistant clothing is a prudent

precaution.[8][9]

Respiratory Protection

Generally not required when
handling small quantities in a
well-ventilated area or a
chemical fume hood. If
ventilation is inadequate or if
there is a risk of aerosolization,
a respirator with an organic
vapor cartridge may be

necessary.[6]

Minimizes the inhalation of
hexane vapors, which can
cause respiratory irritation and

central nervous system effects.

Foot Protection

Closed-toe shoes, preferably
made of a chemical-resistant

material.

Protects feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Protocol

The following workflow outlines the safe handling of 7(Z),11(Z)-Pentacosadiene in a laboratory

setting.
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Caption: Workflow for Safe Handling of 7(Z),11(Z)-Pentacosadiene.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b176464?utm_src=pdf-body-img
https://www.benchchem.com/product/b176464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Proper disposal of 7(Z),11(Z)-Pentacosadiene and its containers is critical to ensure
environmental safety and regulatory compliance.

o Chemical Waste: All waste containing 7(Z),11(Z)-Pentacosadiene and its solvent (hexane)
must be collected in a designated, properly labeled, and sealed hazardous waste container.

« Contaminated Materials: Any materials that have come into contact with the chemical, such
as pipette tips, gloves, and paper towels, should also be disposed of in the hazardous waste
container.

» Container Disposal: The original container, once empty, should be triple-rinsed with a
suitable solvent (e.g., ethanol or acetone). The rinsate should be collected as hazardous
waste. The empty and rinsed container can then be disposed of according to your
institution's guidelines for chemical containers.

o Consult EHS: Always follow the specific chemical waste disposal procedures established by
your institution's Environmental Health and Safety department.

By adhering to these guidelines, researchers can safely handle 7(Z),11(Z)-Pentacosadiene
and minimize risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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